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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides a comprehensive overview of the safety
and handling precautions for 1,8-Nonadiyne, a versatile building block in organic synthesis.

Physicochemical Properties

1,8-Nonadiyne is a linear alkyne with two terminal triple bonds, making it a valuable precursor
in the synthesis of more complex molecules.[1] It is a colorless to yellow, clear liquid under
standard conditions.[2][3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1581614?utm_src=pdf-interest
https://www.benchchem.com/product/b1581614?utm_src=pdf-body
https://www.benchchem.com/product/b1581614?utm_src=pdf-body
https://cymitquimica.com/cas/2396-65-8/
https://www.tcichemicals.com/OP/en/p/N0406
https://www.sigmaaldrich.com/US/en/product/aldrich/161306
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H12 [4]
Molecular Weight 120.19 g/mol [4]
Appearance Colorless to Yellow clear liquid [2]
Melting Point -21°C/-5.8 °F [31[5]
- i 55-55.4°C/131-131.7 °F@
Boiling Point [5]
13 mmHg
Flash Point 41 °C/105.8 °F [5]
Density 0.799 g/mL at 25 °C [3]
Vapor Density 4.1 [5]
N Not miscible or difficult to mix
Solubility , [6]
In water
Refractive Index n20/D 1.449 [3]

Hazard Identification and Classification

1,8-Nonadiyne is classified as a flammable liquid and poses several health hazards.[4][5]
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Hazard Class Category GHS Code Description
o Flammable liquid and
Flammable liquids 3 H226
vapor[2][4]
Skin Causes skin
S 2 H315 o
corrosion/irritation irritation[4]
Serious eye Causes serious eye
N 2 H319 N
damage/eye irritation irritation[4]
Specific target organ
toxicity, single May cause respirator
¥ Sing _ 3 H335 o Y ) P Y
exposure; Respiratory irritation[4]
tract irritation
May be fatal if
Aspiration hazard H304 swallowed and enters

airways|2]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 1,8-

Nonadiyne.

Personal Protective Equipment (PPE)

When handling 1,8-Nonadiyne, appropriate personal protective equipment must be worn. This

includes:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2]

» Respiratory Protection: Use in a well-ventilated area or under a fume hood. If ventilation is

inadequate, use a NIOSH-approved respirator.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]
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o Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Handling Procedures

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][5]

Use only non-sparking tools.[2][5]

Take precautionary measures against static discharge.[2][5]

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Wash hands thoroughly after handling.[2]

Storage Conditions

o Store in a tightly closed container in a dry and well-ventilated place.[2][5]

Keep cool.[2][5]

Store in a flammables area.[5]

Store locked up.[2]

Recommended storage temperature is 2-8°C.[3]

First-Aid Measures

In case of exposure to 1,8-Nonadiyne, immediate medical attention is necessary.
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Exposure Route First-Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.

Do NOT induce vomiting. Immediately call a

Ingestion -
POISON CENTER or doctor/physician.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[2]
Water mist may be used to cool closed containers.[5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Use
personal protective equipment.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.
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e Methods for Containment and Cleaning Up: Absorb with liquid-binding material (sand,
diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as
waste according to regulations.

Stability and Reactivity

» Reactivity: No data available.[7]

e Chemical Stability: Stable under normal conditions.[5]

» Conditions to Avoid: Heat, flames, and sparks.[5]

e Incompatible Materials: Strong oxidizing agents.[5]

» Hazardous Decomposition Products: No data available.[7]

e Hazardous Polymerization: Hazardous polymerization does not occur.[5]

Experimental Protocols

While detailed experimental protocols for specific reactions involving 1,8-Nonadiyne are
proprietary and depend on the specific research context, the following provides a general
workflow for a typical hydrosilylation reaction, a common application of this compound.[3]
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General workflow for a hydrosilylation reaction involving 1,8-Nonadiyne.

Logical Relationship of Handling Precautions

The following diagram illustrates the logical flow of precautions when working with 1,8-
Nonadiyne, from initial assessment to emergency response.
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Safe Handling Logic for 1,8-Nonadiyne

Hazard Assessment

Identify Hazards:
- Flammable
- Irritant

- Aspiration Risk

Control Measures

Personal Protective Equipment (PPE):
- Gloves
- Goggles
- Lab Coat

Engineering Controls: Administrative Controls:
- Fume Hood - SOPs
- Grounding - Training

Handling:
- Avoid Ignition Sources
- Use Non-Sparking Tools /

leads to

Storage: B " .
- Cool, Well-Ventilated Area ", if incident occurs ‘. ifincident occurs . if incident occurs
- Tightly Sealed Container ) ’ )

_-'if incident occurs " ifincident gccurs < - .if incident bccurs

.'Emergency Prpc‘édljfes .
. L .

First Aid:

Spill Response:
- Evacuate
- Absorb & Contain

Fire Response:
- Use Appropriate Extinguisher
- Evacuate

- Follow SDS Guidelines

Click to download full resolution via product page

Logical relationship of handling precautions for 1,8-Nonadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,8-Nonadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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